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Compound of Interest

Compound Name: 4-Sulfobenzoic acid

Cat. No.: B1208474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of 4-
Sulfobenzoic acid (CAS 636-78-2), a versatile aromatic compound with significant

applications in chemical synthesis and materials science. This document collates essential

physical, chemical, and safety data, details relevant experimental protocols, and visualizes key

processes to support research and development activities.

Core Properties and Data
4-Sulfobenzoic acid, also known as p-carboxybenzenesulfonic acid, is an organic compound

characterized by the presence of both a carboxylic acid and a sulfonic acid functional group

attached to a benzene ring in the para position.[1][2] This unique structure imparts dual acidic

properties and high water solubility.[3][4]
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Identifier Value

CAS Number 636-78-2

IUPAC Name 4-sulfobenzoic acid

Molecular Formula C₇H₆O₅S

Molecular Weight 202.19 g/mol [3]

SMILES C1=CC(=CC=C1C(=O)O)S(=O)(=O)O

InChI Key HWAQOZGATRIYQG-UHFFFAOYSA-N

Synonyms
p-Sulfobenzoic acid, p-Carboxybenzenesulfonic

acid, Benzoic acid, 4-sulfo-

Physicochemical Properties
Quantitative experimental data for several physical properties of 4-sulfobenzoic acid are not

consistently reported in publicly available literature. The following table includes experimental

and predicted values where available.

Property Value Source

Appearance
White to off-white crystalline

solid
[4][5]

Melting Point No data available

Boiling Point No data available

Solubility Soluble in water [3][4]

Density (Predicted) 1.620 ± 0.06 g/cm³ [2]

pKa₁ (-COOH) 3.72 (at 25°C) ChemBK

pKa₂ (-SO₃H) (Predicted) -1.01 ± 0.50 [2]

LogP (Predicted) 0.6315 [6]
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Chemical Synthesis and Reactions
4-Sulfobenzoic acid is primarily synthesized through two main routes: the sulfonation of

benzoic acid or the oxidation of p-toluenesulfonic acid.

Synthesis Routes

Benzoic Acid

4-Sulfobenzoic Acid
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(Fuming H₂SO₄)

p-Toluenesulfonic Acid

Oxidation
(e.g., HNO₃)
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Figure 1. Primary synthesis routes for 4-Sulfobenzoic acid.

The molecule's two functional groups allow for a range of chemical reactions. The carboxylic

acid group can undergo esterification, while the sulfonic acid group can participate in

nucleophilic substitution reactions.[3] Both groups exhibit typical acid-base chemistry, readily

forming salts.[3][4]

Experimental Protocols
Detailed, standardized experimental protocols for the synthesis of 4-sulfobenzoic acid are not

readily available. However, based on established chemical principles and related patent

literature, the following general methodologies can be described.

Synthesis via Oxidation of p-Toluenesulfonic Acid
This method involves the oxidation of the methyl group of p-toluenesulfonic acid to a carboxylic

acid. Strong oxidizing agents are required for this conversion.
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Principle: The alkyl side-chain of an aromatic ring can be oxidized to a carboxylic acid. This

reaction is often performed under vigorous conditions. A patented method describes the use of

nitric acid in a closed system under elevated temperature and pressure.

General Protocol:

Reaction Setup: In a pressure-resistant, acid-resistant steel vessel equipped with a stirrer,

charge p-toluenesulfonic acid and an aqueous solution of nitric acid (e.g., 30-65%).

Heating & Reaction: Seal the vessel and heat the mixture to a temperature between 120°C

and 300°C. The oxidation reaction is exothermic and will cause a rise in temperature and

pressure (e.g., 5-50 atmospheres).

Reaction Monitoring: The reaction proceeds rapidly, often within minutes, once the initiation

temperature is reached.

Isolation: After cooling the reaction mixture, the product, 4-sulfobenzoic acid, can be

isolated. One method involves the addition of potassium chloride to the mother liquor, which

precipitates the product as its less soluble potassium salt.

Purification: The crude product may contain by-products such as 2-nitro-4-sulfobenzoic
acid. Purification can be achieved through standard methods like recrystallization.

Disclaimer: This is a generalized protocol based on patent literature for aromatic oxidations.

Specific conditions must be optimized, and all work should be performed with appropriate

safety precautions in a controlled laboratory environment.

Analysis by High-Performance Liquid Chromatography
(HPLC)
A standardized analytical method for 4-sulfobenzoic acid is not specified in the reviewed

literature. However, a reverse-phase HPLC method, similar to those used for other aromatic

acids, would be appropriate for its quantification and purity assessment.

Principle: Reverse-phase HPLC separates compounds based on their hydrophobicity. 4-
Sulfobenzoic acid, being polar, will have a relatively short retention time on a nonpolar

stationary phase (like C18) with a polar mobile phase.
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Example Protocol (Adaptable):

System: HPLC with a UV or Diode Array Detector (DAD).

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: An isocratic or gradient mixture of an aqueous acidic buffer (e.g., 0.1% formic

acid or phosphoric acid in water) and an organic solvent (e.g., acetonitrile or methanol). The

high polarity of the analyte suggests a mobile phase with a high aqueous component.

Flow Rate: 1.0 mL/min.

Detection: UV detection at a wavelength corresponding to the absorbance maximum of the

benzene ring, likely in the 230-280 nm range.

Quantification: Use an external standard calibration curve prepared with a certified reference

standard of 4-sulfobenzoic acid.

Applications in Research and Development
4-Sulfobenzoic acid and its salts serve as important intermediates and functional components

in various fields.

Polymer Chemistry
A significant application is its use as a dopant for conducting polymers like polyaniline (PANI).

[3] The sulfonic acid group protonates the PANI backbone, inducing conductivity. Furthermore,

its potassium salt has been shown to act as a template to guide the morphology of PANI,

leading to the formation of nanotubes with enhanced electrical conductivity.[3]
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Workflow: PANI Nanotube Synthesis
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Figure 2. Experimental workflow for the synthesis of polyaniline nanotubes using 4-
sulfobenzoic acid potassium salt (KSBA) as a morphological template.

Additionally, the potassium salt of 4-sulfobenzoic acid is used as an intercalating agent to

facilitate the exfoliation of clay platelets in the synthesis of poly(butylene terephthalate) (PBT)

nanocomposites, thereby improving the mechanical and thermal properties of the polymer.[3]

Chemical Manufacturing and Analytical Chemistry
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It serves as a key intermediate in the synthesis of various dyes and pigments.[4] In analytical

chemistry, its properties make it useful in certain chromatographic and spectroscopic methods.

[3]

Biological Activity and Signaling Pathways
There is limited direct evidence in the scientific literature detailing the specific biological

activities or signaling pathway interactions of 4-sulfobenzoic acid. While its structural

properties suggest potential interactions with biological systems, such as enzymes, specific

targets have not been well-characterized.[3]

It is important to distinguish it from structurally related compounds for which biological activities

are known. For instance, p-hydroxybenzoic acid and its derivatives exhibit a wide range of

biological effects, including antimicrobial and anti-inflammatory properties. Other sulfonic acid

derivatives have been shown to modulate inflammatory responses through pathways like NF-

κB and JNK/p38 MAPK. However, these activities cannot be directly attributed to 4-
sulfobenzoic acid without specific experimental validation.

Due to the lack of direct evidence for a signaling pathway involving 4-sulfobenzoic acid, a

diagram is not provided to avoid speculation. Researchers investigating the potential biological

effects of this compound may consider exploring its impact on general cellular processes or

pathways known to be modulated by other aromatic acids.

Safety and Handling
4-Sulfobenzoic acid is classified as a corrosive substance.

GHS Hazard Information:

Pictogram: GHS05 (Corrosion)

Signal Word: Danger

Hazard Statement: H314 - Causes severe skin burns and eye damage.[7]

Precautionary Measures:
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Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles with side shields, and a lab coat.

Avoid breathing dust.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.

First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water for at

least 15 minutes and seek medical attention. If inhaled, move to fresh air. If ingested, do not

induce vomiting and seek immediate medical attention.

Always consult the latest Safety Data Sheet (SDS) from your supplier before handling this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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